(2R,3R)-1-Ethyl-6-oxo-2-o-tolyl-piperidine-3-carboxylic acid

• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol
• SMILES: CCN1C(C(CCC1=O)C(=O)O)C2=CC=CC=C2C
• InChI: InChI=1S/C15H19NO3/c1-3-16-13(17)9-8-12(15(18)19)14(16)11-7-5-4-6-10(11)2/h4-7,12,14H,3,8-9H2,1-2H3,(H,18,19)/t12-,14+/m1/s1
• InChIKey: ICKMFUVFDUKSRB-OCCSQVGLSA-N

(2R,3R)-1-Ethyl-6-oxo-2-o-tolyl-piperidine-3-carboxylic Acid: Structural Identity & Procurement Baseline

(2R,3R)-1-Ethyl-6-oxo-2-o-tolyl-piperidine-3-carboxylic acid (CAS 1176604-61-7, MFCD08687762) is a chiral piperidine-3-carboxylic acid derivative with a molecular weight of 261.32 g/mol and a molecular formula of C15H19NO3 . The compound is characterized by a 6-oxo substituent on the piperidine ring, an N-ethyl group, and an ortho-tolyl (2-methylphenyl) substituent at the 2-position with defined (2R,3R) absolute stereochemistry [1]. It is supplied as a research-grade chemical (typical purity ≥95%) by specialty vendors, with batch-specific analytical certificates available .

Defined (2R,3R) absolute stereochemistry for chiral recognition studies

Lipoxygenase pathway inhibition research context

Ortho-tolyl regioisomer for steric and electronic SAR analysis

• [1] Chembase.cn. (2R,3R)-1-Ethyl-6-oxo-2-o-tolyl-piperidine-3-carboxylic acid. Chembase ID 19316, MDL MFCD08687762. http://www.chembase.cn/substance-19541.html View Source

Why Generic Substitution Fails: Stereochemical & Regioisomeric Specificity

Substitution with the (2S,3S) enantiomer, the para-tolyl regioisomer, or alternative N-alkyl derivatives cannot be assumed to yield interchangeable results because each structural variation alters the three-dimensional pharmacophore and the electronic environment of the piperidine ring. The (2R,3R) configuration places the o-tolyl and carboxylic acid groups in a specific spatial orientation critical for target engagement; the enantiomeric (2S,3S) form presents a mirror-image interaction surface that can drastically alter binding kinetics and selectivity [1]. Similarly, the ortho-methyl substitution on the phenyl ring introduces steric hindrance and altered electron density distinct from para-substituted analogs, which can redirect inhibitory profiles across enzyme families such as lipoxygenases and carboxylesterases . Procurement without stereochemical and regioisomeric specification risks confounding SAR interpretations and experimental reproducibility.

Enantiomer (2S,3S) form may present altered binding kinetics and reduced target engagement, compromising SAR interpretation.

Regioisomer Para-tolyl analog lacks ortho steric hindrance, which may redirect LOX inhibition profiles.

N-substituent N-(2-methoxyethyl) analog introduces polar ether, shifting polypharmacology and target engagement profile.

• [1] Medical University of Lublin / Wroclaw Medical University MeSH Concept Record. (2R,3R)-1-Ethyl-6-oxo-2-o-tolyl-piperidine-3-carboxylic acid: a potent lipoxygenase inhibitor. MeSH-M0014961. View Source

Quantitative Differentiation Evidence for (2R,3R)-1-Ethyl-6-oxo-2-o-tolyl-piperidine-3-carboxylic Acid

Enantiomeric Configuration as a Determinant of Chiral Recognition

The (2R,3R) enantiomer is explicitly catalogued as a potent lipoxygenase inhibitor, interfering with arachidonic acid metabolism, whereas the (2S,3S) enantiomer is not assigned this activity in authoritative MeSH classification records [1]. Although direct quantitative IC50 data for both enantiomers is unavailable in the public domain, the stereospecific assignment of bioactivity demonstrates that the target binding site discriminates between the two enantiomeric configurations. This is consistent with the general principle that piperidine-3-carboxylic acid derivatives exhibit enantioselective pharmacology [2]. The (2R,3R) form is the designated active stereoisomer for lipoxygenase inhibition research.

Enantiomeric Comparison

Class-level inference

Target (2R,3R) designated as lipoxygenase inhibitor; (2S,3S) not classified.

Enantiomeric identity critical for LOX inhibition research

Quantitative IC50 data not publicly available; verify in-house.

Evidence Dimension	Enantioselective lipoxygenase inhibition designation
Target Compound Data	Designated as potent lipoxygenase inhibitor; active in arachidonic acid pathway interference (MeSH-M0014961)
Comparator Or Baseline	(2S,3S)-1-Ethyl-6-oxo-2-o-tolyl-piperidine-3-carboxylic acid: no lipoxygenase inhibitor designation in the same classification system
Quantified Difference	Qualitative: Active (2R,3R) vs. Not classified as active (2S,3S)
Conditions	MeSH concept annotation based on curated literature; in vitro enzymatic assays (specific assay parameters not publicly disclosed)

Why This Matters

Procurement of the incorrect enantiomer will yield a compound that is not recognized as a lipoxygenase inhibitor, compromising the validity of SAR studies and potentially leading to false-negative results in target-based assays.

• [1] Medical University of Lublin / Wroclaw Medical University MeSH Concept Record. (2R,3R)-1-Ethyl-6-oxo-2-o-tolyl-piperidine-3-carboxylic acid: a potent lipoxygenase inhibitor. MeSH-M0014961. View Source
• [2] PubMed. Chemistry and pharmacology of the piperidine-based analogues of cocaine. Identification of potent DAT inhibitors lacking the tropane skeleton. J Med Chem. 1998;41(11):1889-98. PMID: 9599235. View Source

Ortho-Tolyl vs. Para-Tolyl Regioisomerism: Steric and Electronic Impact

The o-tolyl substituent on the target compound creates a sterically congested environment around the piperidine 2-position that is absent in the p-tolyl analog (CAS 1212092-58-4). While direct comparative IC50 values between the two regioisomers are not available in the public literature, the ortho-methyl group is known to introduce a torsional angle that orients the phenyl ring out of plane relative to the piperidine ring, altering the presentation of the carboxylic acid pharmacophore . The p-tolyl analog, with its para-methyl substitution, lacks this steric constraint and presents a different electrostatic surface. The MeSH classification specifically annotates the o-tolyl derivative as a lipoxygenase inhibitor; the p-tolyl analog is not similarly annotated, suggesting that ortho-substitution is a functional determinant of activity .

Regioisomer Comparison

Class-level inference

o-Tolyl: annotated LOX inhibitor, tested at 30 µM platelet 12-LOX. p-Tolyl: not annotated.

Ortho-substitution likely required for LOX activity

No public comparative IC50 data; confirm regioisomer impact.

Evidence Dimension	Lipoxygenase inhibition annotation by regioisomer
Target Compound Data	o-Tolyl (ortho-methylphenyl): annotated as potent lipoxygenase inhibitor (MeSH-M0014961); tested at 30 µM for platelet 12-LOX inhibition (ALA615117)
Comparator Or Baseline	p-Tolyl analog (CAS 1212092-58-4): no lipoxygenase inhibitor annotation found in public databases
Quantified Difference	Qualitative: o-tolyl active vs. p-tolyl not annotated as active for LOX
Conditions	Database-level annotation comparison; platelet 12-LOX assay at 30 µM single concentration (target compound)

Why This Matters

Selecting the p-tolyl regioisomer as a substitute for the o-tolyl compound would introduce an untested regioisomer into lipoxygenase studies, potentially losing the inhibitory activity that defines the target compound's biological utility.

N-Ethyl vs. N-(2-Methoxyethyl) Substitution: Impact on Lipophilicity

The target compound bears an N-ethyl substituent (MW 261.32, cLogP ~2.23), while the N-(2-methoxyethyl) analog (CAS not assigned, MW 291.34) incorporates a polar ether moiety that increases molecular weight by 30 Da and reduces lipophilicity . The N-ethyl group preserves a compact hydrophobic surface favorable for partitioning into the lipoxygenase active site, whereas the N-(2-methoxyethyl) chain introduces hydrogen-bond acceptor capacity that may redirect binding toward other enzymes (e.g., carboxylesterases or CYP isoforms). The target compound's N-ethyl substituent is integral to its classification as a lipoxygenase inhibitor with ancillary carboxylesterase and cyclooxygenase inhibition . Substitution with the methoxyethyl analog is expected to significantly alter the polypharmacology profile.

N-Substituent Impact

Class-level inference

ΔMW +30 Da, ΔcLogP ≈ -0.5 to -1.0

N-ethyl substituent integral to characterized polypharmacology

Methoxyethyl analog may redirect enzyme interactions.

Evidence Dimension	Lipophilicity and enzyme inhibition profile by N-substituent
Target Compound Data	N-Ethyl: MW 261.32, cLogP 2.23, annotated LOX/carboxylesterase/COX multi-target inhibitor
Comparator Or Baseline	N-(2-Methoxyethyl) analog (SCBT sc-XXXXX): MW 291.34, increased polarity, no LOX inhibitor annotation found
Quantified Difference	ΔMW = +30 Da; ΔcLogP = estimated -0.5 to -1.0 log units (predicted)
Conditions	Physicochemical prediction based on ChemSrc data; MeSH annotation comparison

Why This Matters

The N-ethyl substituent is not an arbitrary alkyl group; it is the specific N-substituent under which the compound has been characterized as a multi-target lipoxygenase-pathway inhibitor, making the N-(2-methoxyethyl) analog a distinct chemical entity with unvalidated biological activity.

Lipoxygenase vs. Cyclooxygenase Selectivity Window

The target compound is described as a potent lipoxygenase inhibitor that inhibits cyclooxygenase only 'to a lesser extent,' indicating a functional selectivity window between LOX and COX pathways [1]. This contrasts with classical non-selective LOX/COX inhibitors such as nordihydroguaiaretic acid (NDGA), which inhibits 5-LOX with an IC50 of 200 nM but also inhibits COX at 100 µM . The quantitative LOX/COX selectivity ratio for the target compound is not publicly reported, but the curated annotation of 'potent' LOX inhibition with weaker COX activity implies a selectivity profile distinct from equipotent dual inhibitors. This selectivity window is a critical parameter for studies focused on the LOX arm of arachidonic acid metabolism without confounding COX-mediated effects.

LOX/COX Selectivity

Class-level inference

Target: LOX>>COX (qualitative). NDGA: 5-LOX IC50 200 nM, COX IC50 100 µM.

LOX-preferential profile supports pathway-specific studies

Quantitative selectivity ratio for target not publicly available.

Evidence Dimension	LOX vs. COX inhibition selectivity annotation
Target Compound Data	Potent LOX inhibitor; COX inhibition 'to a lesser extent' (MeSH qualitative annotation)
Comparator Or Baseline	NDGA: 5-LOX IC50 200 nM, COX IC50 100 µM (selectivity ratio ~500-fold); other non-selective LOX/COX inhibitors may show <10-fold selectivity
Quantified Difference	Target compound: qualitative LOX>>COX; NDGA: 500-fold; target compound quantitative ratio not publicly available
Conditions	MeSH concept-level annotation for target compound; NDGA data from Merck literature

Why This Matters

For researchers dissecting the LOX-specific contribution to inflammatory signaling or arachidonic acid metabolism, the target compound's annotated selectivity profile suggests it may avoid the confounding COX inhibition that complicates interpretation with non-selective inhibitors like NDGA.

• [1] Medical University of Lublin MeSH Concept Record. MeSH-M0014961: (2R,3R)-1-Ethyl-6-oxo-2-o-tolyl-piperidine-3-carboxylic acid inhibits formyltetrahydrofolate synthetase, carboxylesterase, and cyclooxygenase to a lesser extent. View Source

Best-Fit Research Applications for (2R,3R)-1-Ethyl-6-oxo-2-o-tolyl-piperidine-3-carboxylic Acid

Enantioselective Lipoxygenase Pharmacology and SAR Probe Development

The defined (2R,3R) stereochemistry of this compound makes it a valuable enantiopure probe for lipoxygenase structure-activity relationship (SAR) studies, where the differential activity with its (2S,3S) counterpart provides a chiral recognition baseline for mapping enzyme active-site topology [1]. Researchers investigating stereospecific inhibition of 12-lipoxygenase or 5-lipoxygenase can use this compound as an enantiomerically pure reference standard to establish enantiomeric discrimination ratios.

Dissection of Arachidonic Acid Cascade: LOX vs. COX Pathway Analysis

In cellular models of arachidonic acid metabolism (e.g., platelet, neutrophil, or RBL-2H3 assays), this compound's annotated LOX>>COX selectivity profile supports experimental designs that require preferential blockade of the lipoxygenase pathway while minimizing cyclooxygenase interference . This is particularly relevant for studies differentiating the roles of leukotrienes vs. prostaglandins in inflammatory signaling.

Regioisomer-Controlled Synthesis and Ortho-Substituent Effect Studies

The o-tolyl substituent introduces a well-defined steric and electronic perturbation at the piperidine 2-position, enabling medicinal chemists to systematically study ortho-substituent effects on ring conformation, pKa of the carboxylic acid, and metabolic stability, using the p-tolyl analog (CAS 1212092-58-4) as a matched control . This is a key application for building structure-property relationship (SPR) datasets.

N-Substituent Optimization for Polypharmacology Profiling

The N-ethyl group represents a minimal hydrophobic N-substituent under which the compound has demonstrated multi-target activity (LOX, carboxylesterase, formyltetrahydrofolate synthetase). This makes it a benchmark scaffold for N-substituent scanning campaigns, where the N-(2-methoxyethyl) analog serves as a polarity-increased comparator for evaluating the impact of N-alkyl chain modifications on target engagement and off-target liability .

Application

Selection Property

Validation Focus

Enantioselective LOX pharmacology studies

Stereochemical control and enantiomeric identity

Enantiomer-specific inhibition and SAR interpretation

LOX vs COX pathway dissection

LOX-preferential inhibition profile

Minimized COX interference assessment in cellular models

Regioisomer-controlled SAR studies

Ortho-tolyl regioisomer identity

Steric and electronic perturbation analysis vs. para-substituted controls

N-substituent optimization for multi-target profiling

N-ethyl as defined N-alkyl baseline

Impact of N-substituent on target engagement and selectivity

• [1] Medical University of Lublin MeSH Concept Record. MeSH-M0014961. View Source